![molecular formula C15H14F3N5O4S B2656550 3-(4-Amino-5-oxo-3-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid CAS No. 886955-16-4](/img/structure/B2656550.png)
3-(4-Amino-5-oxo-3-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid
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Description
3-(4-Amino-5-oxo-3-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid is a useful research compound. Its molecular formula is C15H14F3N5O4S and its molecular weight is 417.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications
Novel Synthetic Pathways : A study highlighted the synthesis of S-glycosyl and S-alkyl derivatives of 4-amino-3-mercapto-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one, showcasing a method that could be relevant to synthesizing similar triazine derivatives. These compounds were evaluated for their anticancer activities, showing significant in vitro cytotoxicity against various cancer cell lines, suggesting potential therapeutic applications of similar triazinone compounds in cancer treatment (Saad & Moustafa, 2011).
Antimicrobial Activity : Another research effort synthesized fluorinated amino-heterocyclic compounds bearing the 6-aryl-5-oxo-1,2,4-triazin-3-yl moiety. These compounds were tested as antimicrobial agents, and those containing both nitro and fluorine elements displayed high activity. This work points to the antimicrobial potential of structurally similar compounds, underscoring the importance of fluorine substitutions in enhancing biological activity (Bawazir & Abdel-Rahman, 2018).
Chemical Properties and Transformations : Research into the solid-phase synthesis of quinoxaline, thiazine, and oxazine analogs through a benzyne intermediate explored the versatility of certain precursors, including an N-Alloc-3-amino-3-(2,4-difluoro-5-nitrophenyl)propanoic acid tethered to Rink resin. This study highlights the chemical flexibility and potential for creating diverse heterocyclic structures, which could be applicable to the synthesis and functional exploration of triazinone derivatives (Dixon et al., 2005).
properties
IUPAC Name |
3-[4-amino-5-oxo-3-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazin-6-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3N5O4S/c16-15(17,18)8-2-1-3-9(6-8)20-11(24)7-28-14-22-21-10(4-5-12(25)26)13(27)23(14)19/h1-3,6H,4-5,7,19H2,(H,20,24)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWLIMLKXINEDAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C(=O)N2N)CCC(=O)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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